Cas no 1123-79-1 ((4As,8aS)-1,2,3,4,4a,5,6,8a-octahydronaphthalene)

(4As,8aS)-1,2,3,4,4a,5,6,8a-octahydronaphthalene structure

1123-79-1 structure

Product Name:(4As,8aS)-1,2,3,4,4a,5,6,8a-octahydronaphthalene

CAS No:1123-79-1

Molecular Formula:C₁₀H₁₆

Molecular Weight:136.234043121338

CID:2166850

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(4As,8aS)-1,2,3,4,4a,5,6,8a-octahydronaphthalene Properties

Names and Identifiers

- 1,2,3,4,4Aα,5,6,8aα-octahydronaphthalene
- (+/-)-cis-1,2,3,4,4a,5,6,8a-octahydro-naphthalene
- (4As,8aS)-1,2,3,4,4a,5,6,8a-octahydronaphthalene
- InChIKey： FYHNWJNOEQBNGO-VHSXEESVSA-N
- Inchi： 1S/C10H16/c1-2-6-10-8-4-3-7-9(10)5-1/h1,5,9-10H,2-4,6-8H2/t9-,10+/m0/s1
- SMILES： [C@H]12CCC=C[C@H]1CCCC2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Heavy Atom Count: 10
Complexity: 135
Topological Polar Surface Area: 0

(4As,8aS)-1,2,3,4,4a,5,6,8a-octahydronaphthalene Related Literature

1. High-pressure stabilization of argon fluorides†‡

Patryk Zaleski-Ejgierd Phys. Chem. Chem. Phys., 2016,18, 2309-2313
2. Wobble pairs of the HDV ribozyme play specific roles in stabilization of active site dynamics

Pavel Banáš,Kamila Réblová,Michal Otyepka,Nils G. Walter Phys. Chem. Chem. Phys., 2015,17, 5887-5900
3. The chiral structure of 1H-indazoles in the solid state: a crystallographic, vibrational circular dichroism and computational study†

J. J. L. González,F. P. Ureña,J. R. A. Moreno,I. Mata,E. Molins,R. M. Claramunt,C. López,I. Alkorta,J. Elguero New J. Chem., 2012,36, 749-758
4. On the coupling of solvent characteristics to the electronic structure of solute molecules

Stuart Bogatko,Paul Geerlings,Frank De Proft Phys. Chem. Chem. Phys., 2014,16, 3807-3814
5. Phosphonium salt and ZnX2–PPh3 integrated hierarchical POPs: tailorable synthesis and highly efficient cooperative catalysis in CO2 utilization†

Wenlong Wang,Li Yan,Miao Jiang J. Mater. Chem. A, 2016,4, 16017-16027
6. Back cover

J. Mater. Chem. A, 2015,3, 4746-4746
7. Novel carbon quantum dots for fluorescent detection of phenol and insights into the mechanism†

Hong Xue,Yang Yan,Yong Hou,Guanglan Li,Ce Hao New J. Chem., 2018,42, 11485-11492
8. Corrosion chemistry and protection of zinc & zinc alloys by polymer-containing materials for potential use in rechargeable aqueous batteries

Tuan K. A. Hoang,The Nam Long Doan,Kyung Eun Kate Sun,P. Chen RSC Adv., 2015,5, 41677-41691
9. Nanoscale water soluble self-assembled zero-valent iron: role of stabilizers in their morphology†

Zaheer Khan,Shaeel Ahmed AL-Thabaiti,Shokit Hussain RSC Adv., 2016,6, 7267-7278
10. Photo- and electro-luminescent properties of 2,7-disubstituted spiro[fluorene-9,9′-xanthene] derivatives containing imidazole-derived moieties

Hailin Ma,Yuanying Li,Shaoguang Wu,Yanmei Li,Yuling Zhao,Hongyan Yang,Wenming Su,Tianzhi Yu New J. Chem., 2021,45, 19381-19390

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